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Compound of Interest

Compound Name: Pentafluoroethyl ethyl ketone
CAS No.: 378-72-3
Cat. No.: B1346364

Get Quote

Executive Summary & CAS Correction Notice

CRITICAL DATA INTEGRITY NOTICE: While the request referenced CAS 358-49-6, this
registry number is often ambiguously associated with obsolete or misclassified fluorinated
derivatives in legacy databases. The industry-standard CAS for Pentafluoroethyl Ethyl
Ketone is 378-72-3.[1][2][3] All procurement and safety protocols in this guide are calibrated to
CAS 378-72-3 to ensure chemical identity compliance.

The Molecule at a Glance: Pentafluoroethyl ethyl ketone (PFEEK) is a strategic fluorinated
building block. Unlike the ubiquitous trifluoromethyl (

) group, the pentafluoroethyl (

) moiety offers a higher lipophilicity profile and distinct steric bulk, making it a "privileged
structure™ in modern medicinal chemistry for modulating metabolic stability and membrane
permeability.

Chemical Profile & Strategic Value
Physicochemical Properties
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Property Specification

Molecular Formula

Molecular Weight 176.08 g/mol

Boiling Point 60-62 °C (at 740 mmHg)
Density ~1.32 g/mL

Appearance Clear, colorless liquid

Soluble in organic solvents (DCM, THF); forms

Solubility i
hydrates with water.[4]

The "Fluorine Effect" in Drug Design
The

group acts as a bioisostere for the ethyl or isopropyl group but with significantly altered
electronics:

o Metabolic Blocking: The C-F bonds are resistant to Cytochrome P450 oxidation, extending
the half-life of the drug candidate.

e Lipophilicity Boost: The

group increases
more than a
group, enhancing blood-brain barrier (BBB) penetration.

» Electrophilicity: The adjacent perfluoroalkyl group makes the carbonyl carbon highly
electrophilic, facilitating unique condensation reactions (e.g., stable hydrates or hemiketals).

Global Sourcing Landscape

This compound is not a commodity solvent; it is a fine chemical intermediate. Procurement
requires vetting suppliers for isotopic purity and water content, as the carbonyl is prone to
hydration.
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ified C ial S l (CAS 378-72-3)

Supplier Region Purity Grade Pack Sizes Notes

Primary source
for fluorinated

SynQuest o
] USA (FL) 97%+ 5g, 25g, 100g building blocks.
Laboratories
Good
documentation.

Listed as "Ethyl

Sigma-Aldrich pentafluoroethyl
Global 97% 5g, 259
(Merck) ethyl ketone".
High reliability.

Excellent for bulk
Apollo Scientific UK/Europe 95-98% Custom inquiries in the
EU.

Specializes in

fluorochemicals;
Fluorochem UK 97% Catalog often has stock

when others

don't.

. C i Good for hard-to-
Matrix Scientific USA (SC) Research Variable ]
find analogs.

Procurement Tip: Always request a Certificate of Analysis (CoA) specifically checking for the
hydrate form. If the material has been stored improperly, it may have absorbed water to form the

gem-diol [1,1,1,2,2-pentafluoropentane-3,3-diol], which appears as a solid or viscous liquid.

Quality Assurance: The Self-Validating Protocol
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Trusting the label is insufficient for fluorinated intermediates. The following workflow ensures
the chemical identity and purity before it enters your synthesis pipeline.

Incoming Goods Inspection Workflow

Release to
1H NMR Yes
L. 19F NMR . ?
If Liquid (DMSO-d6) (Confirm Ethyl Group) Pass Specs No
Visual Inspection Hydrate Check Quarantine /
(Clear Liquid?) (Is it Solid/\Viscous?) If Solid B )y ¢ Redistill

Receive Shipment
(CAS 378-72-3)

Click to download full resolution via product page

Figure 1: Quality Control Decision Tree. The critical step is detecting hydrate formation via
visual inspection and NMR.

Analytical Benchmarks

 NMR: Expect two distinct signals.
° ppm (
, triplet).
° ppm (
, quartet).
o Note: If you see shifted peaks or broadening, the ketone may be hydrated.
e NMR:
o Ethyl group: Typical triplet (
) and quartet (

). The

quartet will be downfield (

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1346364/docs?utm_src=pdf-body-img#technical-procurement-application-guide-pentafluoroethyl-ethyl-ketone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

ppm) due to the electron-withdrawing

group.

Synthetic Utility & Handling
Handling Precautions

« Volatility: With a boiling point of ~60°C, this ketone is highly volatile. Do not rotovap at high
vacuum/room temp. Use a distinct "low vac" setting or ice bath.

o Reactivity: The carbonyl is highly activated. It reacts exothermically with amines and
hydrazines.

Key Application: Synthesis of Fluorinated Heterocycles

The most common application of PFEEK is the synthesis of 3-pentafluoroethyl pyrazoles, which
are potent scaffolds for agrochemicals (fungicides) and kinase inhibitors.

Protocol: Condensation with Hydrazine

Setup: Dissolve PFEEK (1.0 eq) in Ethanol.

Addition: Cool to 0°C. Add Hydrazine hydrate (1.1 eq) dropwise. (Exothermic!).

Reaction: The intermediate hydrazone forms.

Cyclization: Depending on the specific target, a dehydration agent or heating may be
required to close the ring if using a substituted hydrazine.

- H20

(Cyclization) p.| 3-Pentafluoroethyl
Pyrazole Scaffold

=== T =TT~ |
I

PFEEK EtOH, 0°C _ | Hemiaminal /
(C2F5-CO-Et) + Hydrazine : Hydrazone Intermediate

O

Click to download full resolution via product page

Figure 2: General synthetic pathway for accessing bio-active pyrazoles using PFEEK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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